Cas no 75906-37-5 (4-3-(trifluoromethyl)phenylbutan-1-ol)

• Product Name: 4-3-(trifluoromethyl)phenylbutan-1-ol
• CAS No: 75906-37-5
• MF: C₁₁H₁₃F₃O
• MW: 218.215533971786
• CID: 3372560
• PubChem ID: 20537181
• Update Time: 2025-04-23

4-3-(trifluoromethyl)phenylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• BENZENEBUTANOL, 3-(TRIFLUOROMETHYL)-
• 3-(Trifluoromethyl)-benzenebutanol
• 4-[3-(trifluoromethyl)phenyl]butan-1-ol
• EN300-133948
• 3-(Trifluoromethyl)benzenebutanol
• AKOS013839584
• DTXSID201299690
• CS-0233488
• 75906-37-5
• 4-(3-trifluoromethylphenyl)-butan-1-ol
• SCHEMBL1044827
• 4-3-(trifluoromethyl)phenylbutan-1-ol

• Inchi： 1S/C11H13F3O/c12-11(13,14)10-6-3-5-9(8-10)4-1-2-7-15/h3,5-6,8,15H,1-2,4,7H2
• InChI Key： VUUADJCCLXYQHX-UHFFFAOYSA-N
• SMILES： C1(CCCCO)=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 218.092
• Monoisotopic Mass: 218.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2A^2

Additional information on 4-3-(trifluoromethyl)phenylbutan-1-ol

BENZENEBUTANOL, 3-(TRIFLUOROMETHYL)- (CAS No: 75906-37-5)

The compound BENZENEBUTANOL, 3-(TRIFLUOROMETHYL)- (CAS No: 75906-37-5) is a specialized organic chemical with a unique structure that combines a benzene ring, a butanol chain, and a trifluoromethyl group. This compound has garnered significant attention in the fields of pharmaceuticals, materials science, and environmental chemistry due to its versatile properties and potential applications. The trifluoromethyl group, in particular, imparts distinctive electronic and steric effects, making it a valuable building block in the synthesis of advanced materials and bioactive molecules.

Recent studies have highlighted the role of BENZENEBUTANOL, 3-(TRIFLUOROMETHYL)- in drug discovery. Researchers have explored its ability to modulate cellular signaling pathways, particularly in the context of cancer treatment. The trifluoromethyl group enhances the compound's lipophilicity, which is crucial for its ability to cross biological membranes and interact with target proteins. This property has led to its investigation as a potential lead compound for developing novel anticancer agents.

In materials science, BENZENEBUTANOL, 3-(TRIFLUOROMETHYL)- has been utilized as a precursor for the synthesis of advanced polymers and coatings. Its unique structure allows for the creation of materials with enhanced thermal stability and mechanical strength. For instance, recent research has demonstrated its use in the development of high-performance polyurethanes that exhibit superior resistance to environmental degradation.

The synthesis of BENZENEBUTANOL, 3-(TRIFLUOROMETHYL)- involves a multi-step process that typically begins with the preparation of the trifluoromethylbenzene derivative. This is followed by alkylation or coupling reactions to introduce the butanol chain. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling large-scale production with minimal environmental impact.

From an environmental perspective, understanding the fate and transport of BENZENEBUTANOL, 3-(TRIFLUOROMETHYL)- in natural systems is critical. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, though its persistence in aquatic environments remains a concern. Regulatory agencies are increasingly focusing on assessing the ecological risks associated with this compound to ensure its safe use and disposal.

In conclusion, BENZENEBUTANOL, 3-(TRIFLUOROMETHYL)- (CAS No: 75906-37-5) is a versatile compound with promising applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an even more significant role in advancing scientific innovation.